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Compound of Interest

Compound Name: 3-Quinolinecarbonitrile

Cat. No.: B1294724 Get Quote

For laboratory professionals engaged in research, scientific analysis, and drug development,

the meticulous management and disposal of chemical reagents like 3-Quinolinecarbonitrile
are of paramount importance. This guide provides a comprehensive, step-by-step protocol for

the safe handling and disposal of 3-Quinolinecarbonitrile (CAS Number: 34846-64-5),

ensuring both laboratory safety and adherence to environmental regulations.

Immediate Safety and Hazard Profile
3-Quinolinecarbonitrile is a compound that necessitates careful handling due to its potential

health hazards. Based on available safety data sheets, it is classified as harmful if swallowed,

in contact with skin, or inhaled.[1] Therefore, the use of appropriate personal protective

equipment (PPE) is mandatory. This includes nitrile gloves, safety goggles, and a laboratory

coat. All handling of this chemical should be performed within a certified chemical fume hood to

minimize the risk of inhalation.
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Hazard Classification Description

Acute Toxicity (Oral) Harmful if swallowed.

Acute Toxicity (Dermal) Harmful in contact with skin.

Acute Toxicity (Inhalation) Harmful if inhaled.

Skin Corrosion/Irritation Causes skin irritation.

Serious Eye Damage/Irritation Causes serious eye irritation.

Specific Target Organ Toxicity (Single Exposure) May cause respiratory irritation.

Step-by-Step Disposal Protocol
The disposal of 3-Quinolinecarbonitrile must be managed as hazardous chemical waste.

Under no circumstances should it be disposed of down the drain or mixed with regular trash.[1]

Waste Segregation: All waste materials containing 3-Quinolinecarbonitrile must be

collected in a dedicated and compatible hazardous waste container. This includes the pure

compound, solutions, and any contaminated labware such as pipette tips, weighing paper,

and gloves.

Container Labeling: The waste container must be clearly and accurately labeled. The label

should include:

The words "Hazardous Waste"

The full chemical name: "3-Quinolinecarbonitrile"

The CAS Number: "34846-64-5"

An indication of the hazards (e.g., "Toxic," "Irritant")

The date when the first waste was added to the container.

The name and contact information of the generating laboratory or researcher.
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Waste Storage: The sealed and labeled hazardous waste container should be stored in a

designated, well-ventilated, and secure hazardous waste accumulation area within the

laboratory. Secondary containment, such as a larger, chemically resistant bin, is highly

recommended to mitigate any potential leaks or spills.

Disposal Request: Once the waste container is full or is no longer being added to, arrange

for its disposal through your institution's Environmental Health and Safety (EHS) office or a

licensed hazardous waste disposal contractor.[2][3] It is crucial to follow your institution's

specific procedures for requesting a hazardous waste pickup.

Emergency Procedures
Spills:

Small Spills: In the event of a small spill, ensure the area is well-ventilated. Wearing

appropriate PPE, absorb the material with an inert absorbent such as vermiculite or sand.

Collect the absorbed material and place it into the designated hazardous waste container.

Large Spills: For large spills, evacuate the immediate area and alert your colleagues.

Contact your institution's EHS or emergency response team immediately.

Exposure:

Skin Contact: Immediately wash the affected area with copious amounts of soap and water.

Remove any contaminated clothing.[2][3]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids. Seek medical attention.[2][3]

Inhalation: Move the affected individual to an area with fresh air. If breathing is difficult,

administer oxygen and seek immediate medical attention.[2]

Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Seek immediate

medical attention.[2][3]

Disposal Workflow Diagram
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Step 1: Collection & Segregation

Step 2: Containerization & Labeling

Step 3: Storage

Step 4: Disposal

3-Quinolinecarbonitrile Waste
(Solid, Liquid, Contaminated Materials)

Collect in a Dedicated,
Compatible Hazardous Waste Container

Label Container:
- 'Hazardous Waste'

- Chemical Name & CAS Number
- Hazard Information

- Accumulation Start Date

Properly
Identify

Store Sealed Container
in a Designated, Secure,

and Ventilated Area

Use Secondary Containment

Recommended

Arrange for Pickup by Institutional EHS
or a Licensed Waste Disposal Contractor

Click to download full resolution via product page

Caption: Disposal workflow for 3-Quinolinecarbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1294724?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/3-cyanoquinoline.pdf
https://www.fishersci.com/store/msds?partNumber=AC221141000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1604103&productDescription=INDOLE-3-CARBONITRILE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1294724#3-quinolinecarbonitrile-proper-disposal-procedures
https://www.benchchem.com/product/b1294724#3-quinolinecarbonitrile-proper-disposal-procedures
https://www.benchchem.com/product/b1294724#3-quinolinecarbonitrile-proper-disposal-procedures
https://www.benchchem.com/product/b1294724#3-quinolinecarbonitrile-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1294724?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

